![molecular formula C6H7N3O B1281698 4-Amino-2-methylpyrimidine-5-carbaldehyde CAS No. 73-68-7](/img/structure/B1281698.png)
4-Amino-2-methylpyrimidine-5-carbaldehyde
Overview
Description
The compound 4-Amino-2-methylpyrimidine-5-carbaldehyde is a derivative of the pyrimidine family, which is a class of heterocyclic aromatic organic compounds. This compound is structurally characterized by the presence of an amino group at the 4th position and a methyl group at the 2nd position on the pyrimidine ring, with an aldehyde functional group at the 5th position. Pyrimidine derivatives are known for their wide range of biological activities and are often used as building blocks in pharmaceuticals and agrochemicals.
Synthesis Analysis
The synthesis of pyrimidine derivatives can be achieved through various methods. For instance, the Kabachnik–Fields reaction is an efficient one-pot synthesis method that can be used to create α-aminophosphonates from pyrimidine carbaldehydes, as demonstrated with 2-cyclopropylpyrimidine-4-carbaldehyde . Additionally, the Friedländer condensation is another synthetic route that can be employed to synthesize pyrazolo[3,4-b]pyridines from aminopyrazole carbaldehydes . These methods highlight the versatility of pyrimidine carbaldehydes in synthesizing a wide array of heterocyclic compounds.
Molecular Structure Analysis
The molecular structure of pyrimidine derivatives is crucial for their biological activity. The presence of the 4-amino and C-6 arylamino moieties in 4-aminopyrimidine-5-carbaldehyde oximes has been found to be critical for the inhibition of tyrosine kinases such as EGFR and ErbB-2 . The X-ray co-crystal structure of EGFR with one of these derivatives validated the design rationale behind these inhibitors .
Chemical Reactions Analysis
Pyrimidine derivatives can undergo various chemical reactions, which are essential for their biological functions. For example, 4-aminopyrimidine-5-carboxaldehyde oximes have been identified to possess inhibitory activity against VEGFR-2 kinase, a target for antiproliferative agents against cancer cells . The modification of these compounds, such as the introduction of a 4-fluoro-2-methylindol-5-yloxy group at the 6-position, has shown to enhance their potency .
Physical and Chemical Properties Analysis
The physical and chemical properties of 4-Amino-2-methylpyrimidine-5-carbaldehyde and its derivatives are influenced by the functional groups attached to the pyrimidine ring. These properties are critical for the compound's solubility, stability, and reactivity, which in turn affect their pharmacokinetic and pharmacodynamic profiles. For instance, the synthesis of 4-aminopyrimidine-5-carbaldehyde oxime derivatives and their structure-activity relationship (SAR) studies provide insights into their potency as VEGFR-2 inhibitors and their antiproliferative activity against cancer cells .
Scientific Research Applications
Antibacterial and Antifungal Activity
- Schiff Base Derivatives : Schiff base derivatives, synthesized from 4-amino-N-(4-methylpyrimidin-2-yl)benzene sulfonamide, have shown potent antibacterial and antifungal activities. These derivatives were effective against Staphylococcus aureus, Escherichia coli, Bacillus cereus, Klebsiella pneumonia, Candida albicans, Candida trobicalis, Candida krusi, Aspergillus fumigatus, and Aspergillus niger (Othman et al., 2019).
Synthesis of Pyrazolo[4,3-b]pyridines
- Reactions with Various Ketones : N-Boc-4-aminopyrazole-5-carbaldehydes have been used to react with aryl, hetaryl, alkyl, and cycloalkyl ketones, resulting in the formation of 5-substituted and carbo[b]fused pyrazolo[4,3-b]pyridines (Yakovenko et al., 2019).
Formation of [1,2,3]Triazolo[4,5-b]pyridines
- Synthesis of Carboannulated Derivatives : 4-(N-Boc-amino)-1,2,3-triazole-5-carbaldehydes were utilized to create new derivatives of [1,2,3]triazolo[4,5-b]pyridine through reactions with cycloalkanones, acetylacetone, 1,3-cyclohexanediones, and malononitrile (Syrota et al., 2020).
Development of Biologically Active Scaffolds
- Cyclocondensation with Creatinine : N-Boc-4-aminopyrazole-5-carbaldehydes have been used in cyclocondensation with creatinine, forming biologically active scaffolds like 6-aminoimidazo[4,5-b]pyrazolo[3,4-e]pyridines and their 6-oxoanalogs (Yakovenko & Vovk, 2021).
Mechanism of Action
Target of Action
The primary target of 4-Amino-2-methylpyrimidine-5-carbaldehyde is the enzyme known as Aminopyrimidine aminohydrolase . This enzyme plays a crucial role in the metabolism of thiamine compounds .
Mode of Action
4-Amino-2-methylpyrimidine-5-carbaldehyde interacts with its target, Aminopyrimidine aminohydrolase, by serving as a substrate for the enzyme . The enzyme catalyzes the hydrolysis of the compound, leading to the formation of 4-amino-5-hydroxymethyl-2-methylpyrimidine and ammonia .
Biochemical Pathways
The interaction of 4-Amino-2-methylpyrimidine-5-carbaldehyde with Aminopyrimidine aminohydrolase is part of a broader biochemical pathway known as the thiamine salvage pathway . This pathway is responsible for the recycling of thiamine, a vital nutrient, from various thiamine compounds .
Result of Action
The action of 4-Amino-2-methylpyrimidine-5-carbaldehyde results in the production of 4-amino-5-hydroxymethyl-2-methylpyrimidine and ammonia .
Action Environment
The action of 4-Amino-2-methylpyrimidine-5-carbaldehyde is influenced by various environmental factors. For instance, the compound’s stability and efficacy can be affected by factors such as pH and temperature . Furthermore, the compound’s action can be influenced by the concentration of alkoxide ions, which can promote amination, solvolysis, and condensation processes .
properties
IUPAC Name |
4-amino-2-methylpyrimidine-5-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3O/c1-4-8-2-5(3-10)6(7)9-4/h2-3H,1H3,(H2,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOHYIPRJOCCNMG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(C(=N1)N)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40512617 | |
Record name | 4-Amino-2-methylpyrimidine-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40512617 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-2-methylpyrimidine-5-carbaldehyde | |
CAS RN |
73-68-7 | |
Record name | 4-Amino-5-formyl-2-methylpyrimidine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000073687 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Amino-2-methylpyrimidine-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40512617 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-amino-2-methylpyrimidine-5-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-AMINO-5-FORMYL-2-METHYLPYRIMIDINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/JSP59V23ZD | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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